Cas no 404844-02-6 (N-Desmethyl Imatinib)
N-Desmethyl Imatinib is a primary metabolite of Imatinib, formed via cytochrome P450-mediated demethylation. It retains significant pharmacological activity, contributing to the therapeutic effects of the parent compound in the treatment of chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GISTs). Structurally, it features a modified methyl group on the piperazine ring, which influences its pharmacokinetic profile. N-Desmethyl Imatinib exhibits comparable binding affinity to BCR-ABL and c-KIT kinases, making it relevant for research on drug efficacy and resistance mechanisms. Its role in metabolism studies and therapeutic monitoring underscores its importance in understanding Imatinib's clinical outcomes. Analytical standards of this metabolite are valuable for pharmacokinetic and bioequivalence assessments.
N-Desmethyl Imatinib structure
Product Name:N-Desmethyl Imatinib
CAS No:404844-02-6
MF:C28H29N7O
MW:479.576164960861
MDL:MFCD07369291
CID:325995
PubChem ID:9869737
Update Time:2025-05-28
N-Desmethyl Imatinib Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-(1-piperazinylmethyl)-
- Imatinib desmethyl (as formate)
- Imatinib metabolite N-Desmethyl Imatinib
- N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)-phenyl]-4-(piperazin-1-ylmethyl)-benzamide
- N-DESMETHYL GLEEVEC
- N-Desmethyl Imatinib
- Benzamide, N-(4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)phenyl)-4-(1-piperazinylmethyl)-
- CGP-74588
- Imatinib metabolite
- N Desmethyl imatinib
- Norimatinib
- N-{4-Methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl}-4-(piperazin-1-ylmethyl)benzamide
- N-Desmethylimatinib
- 6GOH0N63QD
- n-desmethyl imatinib;n-{4-methyl-3-((4-pyridin-3-ylpyrimidin-2-yl)amino)phenyl}-4-(piperazin-1-ylmethyl)benzamide
- N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)-4-[(piperazin-1-yl)methyl]benzamide
- Desmethyl Imatinib (Desmethyl Gleevec)
- CGP 74588
- Imatinib EP Impurity C
- n-Demethylated pi
- AMY38986
- N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2-ylamino)-phenyl]-4-piperazin-1-ylmethyl-benzamide
- NCGC00485941-01
- CHEBI:169508
- BQQYXPHRXIZMDM-UHFFFAOYSA-N
- CHEMBL3040018
- NS00116451
- BDBM50434582
- CHEMBL2386594
- UNII-6GOH0N63QD
- AS-74968
- HY-G0017
- STI-50900
- N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]-4-(piperazin-1-ylmethyl)benzamide
- DTXSID80193500
- AC-23925
- FT-0666167
- Q27264884
- n-(4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)phenyl)-4-(1-piperazinylmethyl)benzamide
- N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-(piperazin-1-ylmethyl)benzamide
- STI-509-00
- CGP74588
- AKOS024573735
- MFCD07369291
- 404844-02-6
- N-[4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-4-(1-piperazinylmethyl)-benzamide
- SCHEMBL846536
- CGP-74588 (N-Desmethyl imatinib)
- 1ST162732
- A10684
- SDCCGSBI-0660070.P001
- DA-65996
- N-(4-METHYL-3-{[4-(PYRIDIN-3-YL)PYRIMIDIN-2-YL]AMINO}PHENYL)-4-(PIPERAZIN-1-YLMETHYL)BENZAMIDE
-
- MDL: MFCD07369291
- Inchi: 1S/C28H29N7O/c1-20-4-9-24(17-26(20)34-28-31-12-10-25(33-28)23-3-2-11-30-18-23)32-27(36)22-7-5-21(6-8-22)19-35-15-13-29-14-16-35/h2-12,17-18,29H,13-16,19H2,1H3,(H,32,36)(H,31,33,34)
- InChI Key: BQQYXPHRXIZMDM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)CN1CCNCC1)NC1C=CC(C)=C(C=1)NC1N=CC=C(C2C=NC=CC=2)N=1
Computed Properties
- Exact Mass: 479.24367
- Monoisotopic Mass: 479.24335857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.1
- XLogP3: 3
Experimental Properties
- Color/Form: Grayish white to grayish white - yellow solid
- Density: 1.269
- Melting Point: 99-101°C
- Refractive Index: 1.676
- PSA: 95.07
N-Desmethyl Imatinib Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: 24/25
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
N-Desmethyl Imatinib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-G0017-10mM*1mLinDMSO |
N-Desmethyl imatinib |
404844-02-6 | ≥98.0% | 10mM*1mLinDMSO |
¥2120 | 2022-05-18 | |
| MedChemExpress | HY-G0017-5mg |
N-Desmethyl imatinib |
404844-02-6 | 99.16% | 5mg |
¥1938 | 2024-04-18 | |
| MedChemExpress | HY-G0017-10mg |
N-Desmethyl imatinib |
404844-02-6 | 99.16% | 10mg |
¥3613 | 2024-04-18 | |
| MedChemExpress | HY-G0017-50mg |
N-Desmethyl imatinib |
404844-02-6 | 99.16% | 50mg |
¥8100 | 2024-04-18 | |
| Chemenu | CM165110-10mg |
N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-(piperazin-1-ylmethyl)benzamide |
404844-02-6 | 95+% | 10mg |
$393 | 2021-08-05 | |
| Chemenu | CM165110-50mg |
N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-(piperazin-1-ylmethyl)benzamide |
404844-02-6 | 95+% | 50mg |
$1178 | 2021-08-05 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N303667-100mg |
N-Desmethyl Imatinib |
404844-02-6 | 90% | 100mg |
¥541.90 | 2023-09-01 | |
| BAI LING WEI Technology Co., Ltd. | 1106766-25MG |
N-Desmethyl imatinib, 98% |
404844-02-6 | 98% | 25MG |
¥ 1874 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 1106766-100MG |
N-Desmethyl imatinib, 98% |
404844-02-6 | 98% | 100MG |
¥ 4685 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N855457-25mg |
N-Desmethyl Imatinib |
404844-02-6 | 90% | 25mg |
¥178.00 | 2022-09-28 |
N-Desmethyl Imatinib Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:404844-02-6)N-去甲基伊马替尼 (杂质)
Order Number:LE24968614
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com
N-Desmethyl Imatinib Related Literature
-
Stefano Tartaggia,Anna Meneghello,Ottavia Bellotto,Ariana Soledad Poetto,Martina Zanchetta,Bianca Posocco,David Bunka,Federico Polo,Giuseppe Toffoli Analyst 2021 146 1714
-
S. J. Kumari A. Ubhayasekera,Warunika Aluthgedara,Bo Ek,Jonas Bergquist Anal. Methods 2016 8 3046
-
Son Tung Ngo,Hung Minh Nguyen,Le Thi Thuy Huong,Pham Minh Quan,Vi Khanh Truong,Nguyen Thanh Tung,Van V. Vu RSC Adv. 2020 10 40284
-
Fan Pu,Spencer Chiang,Wenpeng Zhang,Zheng Ouyang Analyst 2019 144 1034
-
Suvendu Giri,Jeganathan Manivannan,Bhuvaneswari Srinivasan,Lakshmikirupa Sundaresan,Palanivel Gajalakshmi,Suvro Chatterjee RSC Adv. 2018 8 20211
404844-02-6 (N-Desmethyl Imatinib) Related Products
- 39627-98-0(2',6'-Picolinoxylidide)
- 1246819-27-1(Imatinib Para-diaminomethylbenzene Impurity-d3)
- 1246819-59-9(Imatinib Meta-methyl-piperazine Impurity)
- 1365802-18-1(Imatinib Impurity E)
- 152460-09-8(N-(2-Methyl-5-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-amine)
- 641569-94-0(4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoic acid)
- 571186-92-0(Imatinib (Pyridine)-N-oxide)
- 571186-93-1(Imatinib (Piperidine)-N,N-dioxide)
- 938082-57-6(Imatinib (Piperidine)-1-oxide)
- 571186-91-9(Imatinib (Piperazine)-4-oxide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:404844-02-6)N-去甲基伊马替尼 (杂质)
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry